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Compound of Interest

Compound Name: Benzthiazuron

Cat. No.: B162183 Get Quote

An In-depth Whitepaper on the Urea Herbicide

Abstract
Benzthiazuron is a selective, pre-emergence herbicide belonging to the urea and

benzothiazole chemical classes.[1] Historically, it was utilized for the control of annual broad-

leaved weeds in various crops such as sugar beet and sugarcane.[1] Its herbicidal activity

stems from the inhibition of photosynthesis at Photosystem II (PSII). This technical guide

provides a comprehensive overview of Benzthiazuron, including its chemical and physical

properties, mechanism of action, synthesis, analytical methodologies, and toxicological profile,

tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Benzthiazuron is a white, crystalline powder with moderate aqueous solubility and low

volatility.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzthiazuron
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Property Value Source

IUPAC Name
1-(1,3-benzothiazol-2-yl)-3-

methylurea
[2]

CAS Number 1929-88-0 [2]

Molecular Formula C₉H₉N₃OS [2]

Molecular Weight 207.25 g/mol [2]

Melting Point 265 °C [3]

Density 1.398 g/cm³ [3]

Water Solubility 12 mg/L (at 20 °C) [3]

Vapor Pressure 1.3 mPa (at 20 °C) [1]

pKa 8.89 ± 0.70 (Predicted) [3]

LogP (Octanol-Water Partition

Coefficient)
1.6 (Predicted) [2]

Mechanism of Action: Photosystem II Inhibition
Benzthiazuron, like other urea herbicides, acts by inhibiting photosynthesis in target plants.[1]

Specifically, it disrupts the electron transport chain in Photosystem II (PSII). The herbicide

binds to the Q₈ binding site on the D1 protein of the PSII complex, thereby blocking the binding

of plastoquinone (PQ).[4] This interruption of electron flow from the primary quinone acceptor

(Qₐ) to the secondary quinone acceptor (Q₈) halts the production of ATP and NADPH, which

are essential for carbon dioxide fixation.[4] The subsequent build-up of highly reactive oxygen

species leads to lipid peroxidation, membrane damage, and ultimately, plant death.[5]
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Step 2: Urea Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzthiazuron: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162183#benzthiazuron-as-a-member-of-urea-
herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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